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Introduction
Norgestomet, a potent synthetic progestin, is a key component in estrus synchronization

protocols for small ruminants, particularly sheep and goats.[1][2] Its primary function is to mimic

the luteal phase of the estrous cycle by artificially maintaining high circulating levels of a

progestogen. This controlled administration suppresses estrus and ovulation. Upon withdrawal

of the Norgestomet source, the suppressed gonadotropin-releasing hormone (GnRH) and

luteinizing hormone (LH) pulse frequency rebounds, leading to a synchronized follicular phase,

estrus, and ovulation.[3][4] This allows for timed artificial insemination (TAI) or controlled

natural breeding, significantly improving reproductive management efficiency, especially for

out-of-season breeding.[5]

Norgestomet is typically administered via a subcutaneous implant. These protocols are often

combined with other hormones, such as gonadotropins (like eCG or PMSG) to stimulate

follicular development and ovulation, and prostaglandins (like PGF2α) to ensure the regression

of any existing corpus luteum (CL), particularly in shorter treatment regimens.

Mechanism of Action: The Hypothalamic-Pituitary-
Gonadal (HPG) Axis
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Norgestomet exerts its effect by acting on the HPG axis. As a progesterone receptor agonist, it

has a high binding affinity for progesterone receptors in the hypothalamus and pituitary gland.

This binding inhibits the pulsatile release of GnRH from the hypothalamus, which in turn

suppresses the release of Follicle-Stimulating Hormone (FSH) and LH from the anterior

pituitary. The lack of LH pulses prevents the final maturation of ovarian follicles and subsequent

ovulation. When the Norgestomet implant is removed, the negative feedback is lifted, GnRH

pulses resume at a high frequency, leading to an LH surge that triggers synchronized ovulation.
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Caption: Norgestomet's negative feedback on the HPG axis.

Quantitative Data Summary
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The efficacy of Norgestomet-based protocols varies based on dosage, duration, co-

treatments, and season. The following tables summarize findings from various studies.

Table 1: Efficacy of Norgestomet Implants in Goats
(Does)

Norgesto
met Dose

Duration
(days)

Co-
Treatmen
ts

Estrus
Respons
e (%)

Pregnanc
y/Fertility
Rate (%)

Time to
Estrus (h)

Referenc
e(s)

3 mg 11

500 IU

PMSG +

50 µg

Cloprosten

ol

91-100% 27-67% 18-22 ± 7.0

3 mg 11
500 IU

eCG
93% 57% 24.6 ± 0.8

6 mg 11
500 IU

eCG
100% 87% 16.8 ± 0.76

1.5 mg (1/4

implant)
9

1.25 mg

EV + 0.75

mg

Norgestom

et (inj)

62%
Not

Reported

Not

Reported

2 mg (1/3

implant)
9

1.25 mg

EV + 0.75

mg

Norgestom

et (inj)

62%
Not

Reported

Not

Reported

EV: Estradiol Valerate

Table 2: Efficacy of Norgestomet Implants in Sheep
(Ewes)
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Norgesto
met Dose

Duration
(days)

Co-
Treatmen
ts

Estrus
Respons
e (%)

Pregnanc
y/Fertility
Rate (%)

Time to
Estrus (h)

Referenc
e(s)

1 mg 6

300 IU

eCG + 10

mg PGF2α

92.9% 57.1% 72 ± 9

3 mg 10

750 IU

PMSG +

1.5 mg

Norgestom

et & 0.5 mg

EV (inj)

72%
36%

(overall)

Not

Reported

3 mg 7-9

400 IU

PMSG +

200 IU

hCG

Not

Reported
44.3%

Not

Reported

EV: Estradiol Valerate; hCG: human Chorionic Gonadotropin

Experimental Protocols
The following are detailed methodologies for common Norgestomet-based estrus

synchronization protocols in small ruminants. All procedures should be conducted under

aseptic conditions following institutional guidelines for animal care and use.

Protocol 1: Short-Term Norgestomet Implant Protocol (6-
7 Days)
This protocol is suitable for cycling or non-cycling animals and relies on PGF2α for luteolysis.

Objective: To achieve a tightly synchronized estrus for TAI or controlled natural mating.

Materials:

Norgestomet subcutaneous implants (e.g., 1 mg or 1.5 mg dose per animal).
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Implant applicator gun.

Antiseptic solution (e.g., 70% ethanol or iodine solution).

Clippers or razor.

Prostaglandin F2α (PGF2α) or an analogue (e.g., Cloprostenol).

Equine chorionic gonadotropin (eCG/PMSG).

Syringes and needles.

Personal protective equipment (gloves).

Methodology:

Day 0: Implant Insertion

Restrain the animal securely.

Select an implantation site, typically the subcutaneous tissue on the convex (outer)

surface of the ear.

Shave or closely clip the hair from a small area (~2x2 cm) at the selected site.

Thoroughly disinfect the skin with an antiseptic solution.

Load the Norgestomet implant into the applicator gun according to the manufacturer's

instructions.

Lift the skin at the insertion site and insert the applicator needle subcutaneously, being

careful not to penetrate the ear cartilage.

Fully advance the needle, depress the plunger to deploy the implant, and withdraw the

needle.

Palpate the area to confirm the implant is correctly placed under the skin.

Day 6: Implant Removal and Hormone Administration
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Restrain the animal.

Administer an intramuscular (IM) injection of PGF2α (e.g., 10 mg) and eCG (e.g., 300 IU).

The eCG dose may be adjusted based on season, breed, and body condition.

Locate the implant by palpation.

Make a small incision (~0.5 cm) through the skin over one end of the implant.

Apply gentle pressure to the opposite end of the implant to push it out through the incision.

Apply antiseptic to the incision site if necessary.

Day 8 (48-54 hours post-removal): Breeding

Estrus is expected to occur within 72 hours of implant removal.

Introduce fertile males for natural breeding or perform TAI approximately 48 to 54 hours

after implant removal.
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Caption: Workflow for a short-term Norgestomet protocol.

Protocol 2: Long-Term Norgestomet Implant Protocol (9-
14 Days)
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This protocol is effective during the non-breeding (anestrous) season as the extended

progestin treatment primes the HPG axis. The use of PGF2α is often not required as the

animal's own CL will have naturally regressed.

Objective: To induce and synchronize estrus and ovulation, particularly during seasonal

anestrus.

Materials:

Norgestomet subcutaneous implants (e.g., 3 mg dose per animal).

Implant applicator gun.

Antiseptic solution.

Clippers or razor.

Equine chorionic gonadotropin (eCG/PMSG).

Syringes and needles.

Personal protective equipment (gloves).

Methodology:

Day 0: Implant Insertion

Follow the same procedure for implant insertion as described in Protocol 1.

In some protocols, an initial injection of Norgestomet (1.5 mg) and Estradiol Valerate (0.5

mg) may be given at this time to suppress any existing follicles.

Day 7-12 (24-48 hours before removal): eCG Administration

Restrain the animal.

Administer an IM injection of eCG (e.g., 400-500 IU). This injection is typically given 24 to

48 hours before the planned implant removal to provide adequate time for follicular
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stimulation.

Day 9-14: Implant Removal

Restrain the animal.

Remove the implant using the same procedure described in Protocol 1.

Day 11-16 (24-48 hours post-removal): Breeding

Estrus is expected to begin within 24-48 hours of implant removal.

Introduce fertile males or perform TAI. With a tightly synchronized ovulation, a single TAI at

a fixed time (e.g., 48 hours post-removal) can be effective.
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Caption: Workflow for an 11-day Norgestomet protocol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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